Cas no 451459-05-5 (2-fluoro-4-methoxypyridine-3-carbaldehyde)

2-Fluoro-4-methoxypyridine-3-carbaldehyde is a fluorinated pyridine derivative characterized by its aldehyde functional group at the 3-position and a methoxy substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups enhances its reactivity in nucleophilic and electrophilic reactions, making it valuable for constructing complex heterocyclic frameworks. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically handled under inert conditions to preserve its aldehyde functionality.

2-fluoro-4-methoxypyridine-3-carbaldehyde structure

451459-05-5 structure

Product Name:2-fluoro-4-methoxypyridine-3-carbaldehyde

CAS No:451459-05-5

MF:C₇H₆FNO₂

MW:155.126445293427

MDL:MFCD18258138

CID:327807

PubChem ID:45083842

Update Time:2025-06-07

2-fluoro-4-methoxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxaldehyde,2-fluoro-4-methoxy-
- 2-Fluoro-4-methoxypyridine-3-carboxaldehyde
- 2-fluoro-6-methoxypyridinecarboxyaldehyde
- 3-Pyridinecarboxaldehyde, 2-fluoro-4-methoxy- (9CI)
- 2-fluoro-4-methoxypyridine-3-carbaldehyde
- EN300-24201149
- Z1255453395
- 451459-05-5
- 2-fluoro-4-methoxynicotinaldehyde
- MFCD18258138
- CS-0194659
- E91418
- MDL： MFCD18258138
- Inchi： 1S/C7H6FNO2/c1-11-6-2-3-9-7(8)5(6)4-10/h2-4H,1H3
- InChI Key： ZSTBWRCDPCLAAU-UHFFFAOYSA-N
- SMILES： FC1C(C=O)=C(C=CN=1)OC

Computed Properties

Exact Mass: 155.03825660g/mol
Monoisotopic Mass: 155.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 39.2Å²

2-fluoro-4-methoxypyridine-3-carbaldehyde Pricemore >>

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abcr	AB516539-500 mg	2-Fluoro-4-methoxypyridine-3-carboxaldehyde	451459-05-5		500MG	€320.80	2022-07-29
abcr	AB516539-1 g	2-Fluoro-4-methoxypyridine-3-carboxaldehyde	451459-05-5		1g	€428.90	2022-07-29
Alichem	A029006776-250mg	2-Fluoro-4-methoxynicotinaldehyde	451459-05-5	95%	250mg	$931.00	2023-09-01
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abcr	AB516539-500mg	2-Fluoro-4-methoxypyridine-3-carboxaldehyde	451459-05-5		500mg	€341.00	2023-09-02
abcr	AB516539-1g	2-Fluoro-4-methoxypyridine-3-carboxaldehyde; .	451459-05-5		1g	€398.00	2025-04-18
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